Cas no 54831-20-8 (N-Acetyl-D-allo-isoleucine)

N-Acetyl-D-allo-isoleucine structure
N-Acetyl-D-allo-isoleucine structure
Product Name:N-Acetyl-D-allo-isoleucine
CAS No:54831-20-8
MF:C8H15NO3
MW:173.209602594376
MDL:MFCD00136538
CID:942910
Update Time:2025-04-19

N-Acetyl-D-allo-isoleucine Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-D-allo-isoleucine
    • n-acetyl-d-(allo)-isoleucine
    • 2-acetamido-3-methyl-pentanoic acid
    • Dl-alloisoleucine,N-acetyl
    • Isoleucine,N-acetyl-,DL
    • D-Alloisoleucine, N-acetyl-
    • Acetyl-d-alloisoleucine
    • Acetyl-D-allo-isoleucine
    • (2R,3S)-2-acetamido-3-methylpentanoic acid
    • N-Acetyl-D-alloisoleucine
    • 7217AJ
    • MDL： MFCD00136538
    • Inchi： 1S/C8H15NO3/c1-4-5(2)7(8(11)12)9-6(3)10/h5,7H,4H2,1-3H3,(H,9,10)(H,11,12)/t5-,7+/m0/s1
    • InChI Key： JDTWZSUNGHMMJM-CAHLUQPWSA-N
    • SMILES： OC([C@@H]([C@@H](C)CC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 173.10500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 179
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • PSA: 66.40000
  • LogP: 1.01270

N-Acetyl-D-allo-isoleucine Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Acetyl-D-allo-isoleucine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH077-250mg
N-Acetyl-D-allo-isoleucine
 54831-20-8 95+%
250mg
 1009CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH077-100mg
N-Acetyl-D-allo-isoleucine
 54831-20-8 95+%
100mg
 489CNY 2021-05-07
TRC
A168193-10mg
N-Acetyl-D-allo-isoleucine
 54831-20-8
10mg
 $ 58.00 2023-09-09
TRC
A168193-50mg
N-Acetyl-D-allo-isoleucine
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 $ 88.00 2023-09-09
TRC
A168193-100mg
N-Acetyl-D-allo-isoleucine
 54831-20-8
100mg
 $ 144.00 2023-09-09
Chemenu
CM324316-1g
N-Acetyl-D-allo-isoleucine
 54831-20-8 95%
1g
 $449 2021-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH077-200mg
N-Acetyl-D-allo-isoleucine
 54831-20-8 95+%
200mg
 319.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WH077-50mg
N-Acetyl-D-allo-isoleucine
 54831-20-8 95+%
50mg
 109.0CNY 2021-07-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY025916-0.25g
N-Acetyl-D-allo-isoleucine
 54831-20-8 >95%
0.25g
 ¥251.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY025916-1g
N-Acetyl-D-allo-isoleucine
 54831-20-8 >95%
1g
 ¥1004.00 2024-07-09

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